Cassyfiline
Cassyfiline
Cassyfiline is an aporphine alkaloid.
Brand Name:
Vulcanchem
CAS No.:
4030-51-7
VCID:
VC21124999
InChI:
InChI=1S/C19H19NO5/c1-22-14-7-11-9(6-13(14)21)5-12-15-10(3-4-20-12)17(23-2)19-18(16(11)15)24-8-25-19/h6-7,12,20-21H,3-5,8H2,1-2H3/t12-/m0/s1
SMILES:
COC1=C(C=C2CC3C4=C(CCN3)C(=C5C(=C4C2=C1)OCO5)OC)O
Molecular Formula:
C19H19NO5
Molecular Weight:
341.4 g/mol
Cassyfiline
CAS No.: 4030-51-7
Cat. No.: VC21124999
Molecular Formula: C19H19NO5
Molecular Weight: 341.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cassyfiline is an aporphine alkaloid. |
|---|---|
| CAS No. | 4030-51-7 |
| Molecular Formula | C19H19NO5 |
| Molecular Weight | 341.4 g/mol |
| IUPAC Name | (12S)-7,17-dimethoxy-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1,6,8(20),14,16,18-hexaen-16-ol |
| Standard InChI | InChI=1S/C19H19NO5/c1-22-14-7-11-9(6-13(14)21)5-12-15-10(3-4-20-12)17(23-2)19-18(16(11)15)24-8-25-19/h6-7,12,20-21H,3-5,8H2,1-2H3/t12-/m0/s1 |
| Standard InChI Key | FZXIOJQNDYKPCE-LBPRGKRZSA-N |
| Isomeric SMILES | COC1=C(C=C2C[C@H]3C4=C(CCN3)C(=C5C(=C4C2=C1)OCO5)OC)O |
| SMILES | COC1=C(C=C2CC3C4=C(CCN3)C(=C5C(=C4C2=C1)OCO5)OC)O |
| Canonical SMILES | COC1=C(C=C2CC3C4=C(CCN3)C(=C5C(=C4C2=C1)OCO5)OC)O |
| Appearance | Powder |
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